Cas no 1209910-75-7 (2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide)

• Product Name: 2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide
• CAS No: 1209910-75-7
• MF: C₁₃H₁₃N₅O₃
• MW: 287.274021863937
• CID: 6555402
• PubChem ID: 45528737
• Update Time: 2025-10-29

2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide
• 2,5-dimethyl-N-(5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)furan-3-carboxamide
• AKOS024492945
• F5036-0743
• 1209910-75-7
• 2,5-dimethyl-N-[5-(1-methylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide
• 2,5-dimethyl-N-[5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]furan-3-carboxamide

• Inchi： 1S/C13H13N5O3/c1-7-6-9(8(2)20-7)11(19)14-13-16-15-12(21-13)10-4-5-18(3)17-10/h4-6H,1-3H3,(H,14,16,19)
• InChI Key： RCPGMEVVUQIESS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=NN=C(C3C=CN(C)N=3)O2)=O)=C1C

Computed Properties

• Exact Mass: 287.10183929g/mol
• Monoisotopic Mass: 287.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide

Comprehensive Overview of 2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide (CAS No. 1209910-75-7)

The compound 2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide (CAS No. 1209910-75-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a furan-3-carboxamide core and a 1,3,4-oxadiazole moiety, this compound exhibits promising biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery for resistant pathogens.

From a chemical perspective, 2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide demonstrates remarkable stability under physiological conditions, making it suitable for various formulation developments. The presence of both pyrazole and oxadiazole rings contributes to its diverse reactivity profile, allowing for further derivatization in medicinal chemistry programs. Recent publications highlight its role in addressing the growing demand for novel heterocyclic scaffolds in fragment-based drug design.

The synthesis of CAS 1209910-75-7 typically involves multi-step organic transformations, with key intermediates including 2,5-dimethylfuran-3-carboxylic acid and 3-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-amine. Process optimization studies have focused on improving yield and purity while reducing environmental impact, reflecting the pharmaceutical industry's commitment to green chemistry principles. Analytical characterization by NMR, HPLC, and mass spectrometry confirms the structural integrity of this compound batch-to-batch.

In the context of current research trends, 2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide has been investigated for its potential in addressing antibiotic resistance - a critical global health challenge. Its molecular architecture shows structural similarities to known efflux pump inhibitors, suggesting possible applications in combination therapies. The compound's logP and solubility profile make it particularly interesting for formulation scientists working on bioavailability enhancement.

Market analysis indicates growing demand for specialized furan-carboxamide derivatives like CAS 1209910-75-7, driven by increased R&D investment in targeted therapies. The compound's patent landscape shows active development across multiple jurisdictions, with particular interest from biotechnology firms focusing on rare diseases. Regulatory considerations for this compound fall under standard laboratory chemical guidelines, with proper handling procedures recommended for research use.

From a technical perspective, storage recommendations for 2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide suggest protection from moisture and light at controlled room temperature. The compound's stability data supports its use in long-term research projects, with degradation studies showing excellent shelf life under proper conditions. These characteristics make it valuable for academic and industrial laboratories requiring reliable reference standards.

The analytical community has developed robust methods for quantifying CAS 1209910-75-7 in complex matrices, addressing the need for quality control in preclinical studies. Recent method developments employ UPLC-MS/MS techniques, achieving detection limits in the nanomolar range. Such advancements support the compound's potential transition from research chemical to drug candidate status in the development pipeline.

Emerging applications of 2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide extend beyond human health, with preliminary studies showing activity against plant pathogens. This aligns with agricultural industry needs for novel mode-of-action compounds to address fungicide resistance. The oxadiazole-pyrazole pharmacophore in this molecule represents an innovative approach to crop protection chemistry.

Future research directions for CAS 1209910-75-7 include detailed structure-activity relationship studies and formulation optimization. The scientific community continues to explore its potential as a privileged scaffold in medicinal chemistry, with particular interest in its hydrogen bonding capacity and three-dimensional shape. These characteristics make it valuable for rational drug design approaches targeting protein-protein interactions.

For researchers sourcing 2,5-dimethyl-N-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylfuran-3-carboxamide, quality specifications typically include ≥95% purity by HPLC, confirmed by independent analytical laboratories. The compound's availability from specialized suppliers supports ongoing investigations into its diverse biological activities and potential therapeutic applications across multiple disease areas.